Cas no 19253-84-0 (Glucosinalbate)

• Product Name: Glucosinalbate
• CAS No: 19253-84-0
• Molecular Formula: C₁₄H₁₉NO₁₀S₂
• Molecular Weight: 425.4314
• CID: 220821
• PubChem ID: 9601115

Glucosinalbate Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[4-hydroxy-N-(sulfooxy)benzeneethanimidate]
• Glucosinalbate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
• SINALBIN, POTASSIUM SALT
• 4-Hydroxybenzyl glucosinolate
• glucosinalbin
• p-hydroxybenzyl glucosinolate
• 1-Thio-β-D-glucopyranose 1-[N-(hydroxysulfonyloxy)-4-hydroxybenzeneethaneimidate]
• 1-Thio-β-D-glucopyranose 1-[N-(hydroxysulfonyloxy)-2-(4-hydroxyphenyl)ethaneimidate]
• 1-S-[1-[(Hydroxysulfonyloxy)imino]-2-(4-hydroxyphenyl)ethyl]-1-thio-β-D-glucopyranose
• p-hydroxybenzyl glucosinolate,glucosinalbin
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
• Sinalbin
• ((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl) (1E)-2-(4-hydroxyphenyl)-N-sulfooxy-ethanimidothioate
• GLUCOPYRANOSE, 1-THIO-, 1-(2-(P-HYDROXYPHENYL)ACETOHYDROXIMATE) NO-(HYDROGEN SULFATE), .BETA.-D-
• .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(4-HYDROXY-N-(SULFOOXY)BENZENEETHANIMIDATE)
• UNII-MZ3RB28MCY
• beta-D-Glucopyranose, 1-thio-, 1-(4-hydroxy-N-(sulfooxy)benzeneethanimidate)
• AKOS040740796
• CHEBI:189937
• Glucopyranose, 1-thio-, 1-(2-(p-hydroxyphenyl)acetohydroximate) NO-(hydrogen sulfate), beta-D-
• 19253-84-0
• MZ3RB28MCY
• [2-[3-(4-Hydroxy-3,5-Dimethoxyphenyl)acryloyloxy]ethyl]trimethylammonium,saltwith 1-thio-beta-d-glucopyranose 1-[4-hydroxy-N-(sulphooxy)phenylacetimidate](1:1)
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulooxyethanimidothioate
• Glucosinalbin-
• p-Hydroxybenzylglucosinolate
• p-hydroxybenzylglucosinolate,glucosinalbin
• DTXSID90871983
• 1-S-[2-(4-Hydroxyphenyl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose
• (((2-(4-Hydroxyphenyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)thio)ethylidene)amino)oxy)sulfonic acid
• 20196-67-2
• 1-thio-b-D-Glucopyranose 1-(4-hydroxy-N-(sulfooxy)benzeneethanimidate)
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
• 1-Thio-b-D-glucopyranose 1-[4-hydroxy-N-(sulfooxy)benzeneethanimidate]

• InChIKey： WWBNBPSEKLOHJU-UHFFFAOYSA-N
• Inchi： 1S/C14H19NO10S2/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23)
• SMILES： S(C(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=NOS(=O)(=O)O[H])C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 425.04500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 425.04503815 g/mol
• Heavy Atom Count: 27
• Complexity: 602
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 220
• Molecular Weight: 425.4

Experimental Properties

• LogP: -0.31850
• PSA: 220.02000
• Melting Point: 191-192°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates